Cas no 74938-83-3 (2,2-Bis(4-hydroxyphenyl)hexafluoropropnae Disodium Salt)

• Product Name: 2,2-Bis(4-hydroxyphenyl)hexafluoropropnae Disodium Salt
• CAS No: 74938-83-3
• MF: C₁₅H₈F₆Na₂O₂
• MW: 380.19278717041
• MDL: MFCD04038262
• CID: 557552
• Update Time: 2025-05-24

2,2-Bis(4-hydroxyphenyl)hexafluoropropnae Disodium Salt Chemical and Physical Properties

Names and Identifiers

• 2,2-Bis(4-hydroxyphenyl)hexafluoropropane, disodium salt
• disodium,4-[1,1,1,3,3,3-hexafluoro-2-(4-oxidophenyl)propan-2-yl]phenolate
• Phenol,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis-, sodium salt (1:2)
• BIS-AF-Sodium salt
• PC9872
• Phenol,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis-,disodium salt
• 2,2-Bis(4-hydroxyphenyl)hexafluoropropnae Disodium Salt

• MDL： MFCD04038262
• Inchi： 1S/C15H10F6O2.2Na/c16-14(17,18)13(15(19,20)21,9-1-5-11(22)6-2-9)10-3-7-12(23)8-4-10;;/h1-8,22-23H;;/q;2*+1/p-2
• InChI Key： MGMXQPALCMNDKC-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].FC(C(C(F)(F)F)(C1C=CC(=CC=1)[O-])C1C=CC(=CC=1)[O-])(F)F

Computed Properties

• Exact Mass: 380.02200

Experimental Properties

• PSA: 46.12000
• LogP: 5.38490

2,2-Bis(4-hydroxyphenyl)hexafluoropropnae Disodium Salt Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2,2-Bis(4-hydroxyphenyl)hexafluoropropnae Disodium Salt

Comprehensive Overview of 2,2-Bis(4-hydroxyphenyl)hexafluoropropane Disodium Salt (CAS No. 74938-83-3)

2,2-Bis(4-hydroxyphenyl)hexafluoropropane Disodium Salt, identified by its CAS No. 74938-83-3, is a specialized chemical compound widely utilized in advanced material science and industrial applications. This compound belongs to the family of fluorinated bisphenol derivatives, which are renowned for their unique thermal stability, chemical resistance, and compatibility with high-performance polymers. The disodium salt form enhances its solubility in aqueous systems, making it particularly valuable in formulations requiring precise pH control and ionic strength.

The growing interest in fluorinated compounds like 2,2-Bis(4-hydroxyphenyl)hexafluoropropane Disodium Salt is driven by their exceptional properties, such as low surface energy and high thermal resistance. These characteristics are critical in industries like electronics, where materials must withstand extreme conditions. Researchers and manufacturers frequently search for "fluorinated bisphenol applications" or "hexafluoropropane derivatives uses," reflecting the demand for innovative solutions in coatings, adhesives, and specialty polymers.

One of the most compelling applications of CAS No. 74938-83-3 is in the development of flame-retardant materials. With increasing regulatory focus on fire safety, compounds like this are gaining traction in construction and automotive sectors. Searches for "flame retardant additives for polymers" or "eco-friendly fire-resistant materials" highlight the need for sustainable alternatives, where this compound’s halogen-free properties (despite its fluorinated backbone) offer a competitive edge.

In the pharmaceutical and agrochemical industries, 2,2-Bis(4-hydroxyphenyl)hexafluoropropane Disodium Salt serves as a key intermediate for synthesizing bioactive molecules. Its ability to act as a crosslinking agent or stabilizer is frequently explored in "drug delivery system formulations" and "advanced pesticide carriers." The compound’s compatibility with aqueous and organic phases makes it a versatile candidate for controlled-release technologies.

Environmental sustainability is another hot topic tied to this compound. As industries pivot toward greener chemistry, queries like "biodegradable fluorochemical alternatives" or "non-toxic polymer modifiers" are rising. While 74938-83-3 is not inherently biodegradable, its efficiency at low concentrations reduces environmental load, aligning with circular economy principles.

From a technical perspective, the synthesis and handling of 2,2-Bis(4-hydroxyphenyl)hexafluoropropane Disodium Salt require stringent control over reaction conditions to ensure purity and yield. Analytical techniques such as HPLC and NMR are essential for quality verification, addressing common search terms like "CAS 74938-83-3 purity analysis" or "fluorinated compound characterization methods."

In summary, CAS No. 74938-83-3 exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from high-performance materials to life sciences—coupled with its alignment with sustainability trends, position it as a compound of enduring relevance. For researchers and industry professionals, understanding its properties and potential is key to unlocking next-generation solutions.